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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525 Get Quote

Essential protocols for the safe handling and disposal of Sodium-22 (²²Na), ensuring the

protection of researchers and the integrity of experimental outcomes.

For scientists and drug development professionals, the use of radioactive isotopes like

Sodium-22 is a powerful tool. However, its safe management is paramount. This guide

provides immediate, essential safety and logistical information, including detailed operational

and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
A foundational aspect of radiation safety is the correct and consistent use of Personal

Protective Equipment. The minimum required PPE for handling Sodium-22 is designed to

prevent skin contamination and internal exposure.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions

Safety glasses

with side shields

or chemical

splash goggles

Double-gloving

with disposable

nitrile or latex

gloves

A full-length

laboratory coat,

worn closed with

sleeves rolled

down

Not generally

required if

handled in a

certified chemical

fume hood

General

Laboratory

Handling of

Solutions

Safety glasses

with side shields

Disposable nitrile

or latex gloves

A full-length

laboratory coat
Not required

Cleaning Spills

Chemical splash

goggles and a

face shield

Heavy-duty nitrile

or butyl rubber

gloves

A chemically

resistant apron

over a laboratory

coat

An N95-rated

respirator or

higher,

depending on the

spill size and

potential for

aerosolization

It is crucial to remove and discard all potentially contaminated PPE before leaving the

designated radioactive material use area.[1]

Understanding the Radiological Characteristics of
Sodium-22
Effective safety and handling protocols are informed by the specific properties of the

radionuclide. Sodium-22 is a positron emitter that also emits high-energy gamma radiation,

necessitating specific shielding and monitoring considerations.
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Property Value

Half-Life 2.6 years[1][2][3][4][5][6]

Radiation Emissions

Beta (β+) (Positron): 546 keV (90% abundance)

Gamma (γ): 1275 keV (100% abundance), 511

keV (Annihilation photons, 180% abundance)[1]

[2]

Shielding Requirements

Lead (Pb): 10 mm (Half-Value Layer), 37 mm

(Tenth-Value Layer) Plastic: 1.4 mm (to absorb

all beta emissions)[2][4]

Primary Hazards

External exposure from gamma radiation and

internal exposure through ingestion, inhalation,

or absorption[1]

Critical Organ Bone Marrow[1]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling Sodium-22 minimizes the risk of exposure and

contamination. The following workflow should be strictly adhered to.
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1. Don Appropriate PPE

2. Prepare Designated Work Area

3. Set Up Shielding

4. Perform Pre-Work Survey

5. Adhere to ALARA Principles

6. Use Remote Handling Tools

7. Work in Secondary Containment

8. Monitor for Contamination

9. Decontaminate Work Area

10. Segregate Radioactive Waste

11. Doff and Dispose of PPE

12. Perform Final Survey

Click to download full resolution via product page

A logical workflow for the safe handling of Sodium-22.
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Methodology:

Don Appropriate PPE: Before entering the designated work area, put on all required personal

protective equipment as outlined in the PPE table.

Prepare Designated Work Area: Clearly demarcate the radioactive work area. Cover

benchtops with plastic-backed absorbent paper.[1]

Set Up Shielding: Arrange lead bricks or other appropriate shielding to minimize exposure.

Use shielding for both storage and active handling.[1][4]

Perform Pre-Work Survey: Use a Geiger-Mueller survey meter to check background

radiation levels.

Adhere to ALARA Principles: Keep handling time to a minimum, maximize distance from the

source, and use appropriate shielding to maintain radiation exposure "As Low As

Reasonably Achievable" (ALARA).[1]

Use Remote Handling Tools: Never handle Sodium-22 sources directly. Use forceps or other

remote tools to manipulate vials and containers.[1][5]

Work in Secondary Containment: Handle all liquid Sodium-22 solutions in trays large

enough to contain the entire volume in case of a spill.[1]

Monitor for Contamination: Frequently monitor gloves and the work area for contamination

during the procedure.

Decontaminate Work Area: After handling is complete, clean all surfaces and equipment

used.

Segregate Radioactive Waste: Place all contaminated solid and liquid waste into designated,

shielded, and clearly labeled containers.

Doff and Dispose of PPE: Remove and dispose of contaminated PPE in the designated

radioactive waste container.
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Perform Final Survey: Conduct a thorough survey of the work area, hands, and clothing to

ensure no contamination is present before leaving the area.

Disposal Plan for Sodium-22 Waste
Proper disposal of radioactive waste is a critical component of laboratory safety and regulatory

compliance.

Waste Segregation and Storage:

Solid Waste: All contaminated solid waste, including gloves, absorbent paper, and pipette

tips, must be placed in a designated radioactive waste container. This container should be

shielded with lead as necessary to keep the external radiation levels below 2 mR/hr.[1][3]

Liquid Waste: Aqueous solutions of Sodium-22 should not be poured down the drain.[1]

They must be collected in a clearly labeled, sealed, and chemically compatible waste bottle.

Sharps Waste: Contaminated needles and other sharps must be placed in a designated

radioactive sharps container.

Mixed Waste: Avoid generating mixed waste (combinations of radioactive, biological, and

chemical hazards) whenever possible, as disposal is more complex and costly.[1][4]

Disposal Procedure:

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (Sodium-22), the activity level, and the date.[1]

Storage: Store radioactive waste in a secure, designated area away from general laboratory

traffic. The storage area must be properly shielded.

Institutional Procedures: Follow your institution's specific procedures for radioactive waste

pickup and disposal. This typically involves contacting the Radiation Safety Office to arrange

for collection.

Long-Lived Isotopes: Due to its 2.6-year half-life, Sodium-22 is considered a long-lived

isotope.[1][2][3][4][5][6] As such, it cannot be held for decay in the laboratory and must be
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disposed of through a licensed radioactive waste vendor. Some regulations may require

returning disused sealed sources to the country of origin.[7]

By adhering to these detailed protocols, researchers can confidently and safely utilize Sodium-
22 in their work, ensuring a secure environment for themselves and their colleagues while

advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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